N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C17H15ClF3N3O2S2/c1-8-5-12-14(28-8)15(26)24(2)16(23-12)27-7-13(25)22-11-6-9(17(19,20)21)3-4-10(11)18/h3-4,6,8H,5,7H2,1-2H3,(H,22,25)
• InChI Key: IOCRNKKPDXRCGY-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)C
• Molecular Formula: C17H15ClF3N3O2S2
• Molecular Weight: 449.9 g/mol

Description

N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H15ClF3N3O2S2 and its molecular weight is 449.89. The purity is usually 95%.
BenchChem offers high-quality N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

This compound is part of a broader category of chemicals that have been synthesized and characterized to explore their biological activities. For instance, the synthesis and characterization of similar compounds have led to the discovery of their antimicrobial activities. One study detailed the preparation of amino-N-(4-(4-chloro-phenyl)-6-(3,4-dimethyl-phenyl)-pyrimidin-2-yl)-benzensulfonamide and its derivatives, which were evaluated for antibacterial and antifungal activities (Nunna et al., 2014).

Potential Biological Activities

Several compounds with a similar backbone structure to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide have been investigated for their potential biological activities. For example, compounds within the 2-phenylpyrazolo[1,5-a]pyrimidineacetamides series, noted for selective ligands of the translocator protein (18 kDa), have shown promise for in vivo imaging using positron emission tomography (Dollé et al., 2008). Another study focused on dual thymidylate synthase and dihydrofolate reductase inhibitors, highlighting the significance of the thieno[2,3-d]pyrimidine scaffold in developing potent dual inhibitors (Gangjee et al., 2008).

Structural Studies

The crystal structure analysis of compounds structurally related to N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[(3,6-dimethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide provides insights into their molecular conformations and potential interactions. Studies on N-(4-chlorophenyl)-2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamide have explored their folded conformations and intramolecular hydrogen bonding, contributing to the understanding of their chemical behavior and potential biological interactions (Subasri et al., 2017).

Antitumor Activity

Compounds with similar molecular frameworks have been synthesized and evaluated for their antitumor activity. A notable study synthesized new 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives, demonstrating potent anticancer activity against several human cancer cell lines (Hafez & El-Gazzar, 2017).